Cas no 19841-02-2 (7-amino-4-phenylquinolin-2(1H)-one)

• Product Name: 7-amino-4-phenylquinolin-2(1H)-one
• CAS No: 19841-02-2
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 908490
• PubChem ID: 333985
• Update Time: 2025-04-19

7-amino-4-phenylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-4-phenylquinolin-2(1H)-one
• 7-amino-4-phenyl-1H-quinolin-2-one
• DTXSID10318946
• NSC-338153
• NSC338153
• SCHEMBL8061729
• 19841-02-2

• Inchi： 1S/C15H12N2O/c16-11-6-7-12-13(10-4-2-1-3-5-10)9-15(18)17-14(12)8-11/h1-9H,16H2,(H,17,18)
• InChI Key： UMRAZINCLOYNLF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)C2C=CC(=CC=2N1)N

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 485.1°C at 760 mmHg
• Flash Point: 247.2°C
• Refractive Index: 1.676
• PSA: 55.12